Cas no 93516-03-1 (7-(Trifluoromethyl)quinolin-4(1H)-one)

• Product name: 7-(Trifluoromethyl)quinolin-4(1H)-one
• CAS No: 93516-03-1
• MF: C₁₀H₆F₃NO
• MW: 213.15595293045
• CID: 806416
• PubChem ID: 67582

7-(Trifluoromethyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethyl)quinolin-4(1H)-one
• 4(1H)-Quinolinone,7-(trifluoromethyl)-
• 7-(TRIFLUOROMETHYL)-4-QUINOLINOL
• 7-(trifluoromethyl)-4-quinolone
• 7-TRIFLUOROMETHYL-4(1H)-QUINOLINONE
• BUTTPARK 219-46
• NSC77093
• FT-0618670
• CHEMBL1335144
• SB71557
• 93516-03-1
• AKOS002671340
• SCHEMBL9400251
• 4-Quinolinol, 7-(trifluoromethyl)-
• CS-W014268
• MFCD00006779
• MLS000087820
• AMY18101
• 7-(Trifluorophenyl)quinolin-4-ol
• 7-trifluoromethyl-4-quinolinol
• 322-97-4
• 7-(trifluoromethyl)quinolin-4-ol
• EINECS 206-298-0
• SR-01000432013
• Q27213160
• J-018695
• SY032400
• DTXSID10185973
• EINECS 297-395-7
• SR-01000432013-1
• CHEBI:123446
• 5JR8QU7L54
• DS-11079
• NS00062528
• F19177
• 4-HYDROXY-NICOTINICACIDETHYLESTER
• 7-(trifluoromethyl)4-quinolinol
• 4-Hydroxy-7-(trifluoromethyl)quinoline
• 97W
• SCHEMBL2345433
• 4-Hydroxy-7-(trifluoromethyl)quinoline, 96%
• 7-(trifluoromethyl)-1H-quinolin-4-one
• HMS2476H24
• 4(1H)-Quinolinone, 7-(trifluoromethyl)-
• NSC 77093
• NSC-77093
• SMR000024040

• Inchi： InChI=1S/C10H6F3NO/c11-10(12,13)6-1-2-7-8(5-6)14-4-3-9(7)15/h1-5H,(H,14,15)
• InChI Key： OWPLFJSQLPTCHS-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C(F)(F)F)NC=CC2=O

Computed Properties

• Exact Mass: 213.04000
• Monoisotopic Mass: 213.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.369 g/cm3
• Melting Point: 266-269 °C(lit.)
• Boiling Point: 265.6ºC at 760 mmHg
• Flash Point: 114.4ºC
• Refractive Index: 1.629
• PSA: 33.12000
• LogP: 2.95920

7-(Trifluoromethyl)quinolin-4(1H)-one Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38